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Abstract

Hexabromobiphenyl (HBB) is a synthetic polybrominated biphenyl (PBB) that was extensively
used as a flame retardant from the early 1970s until its production ceased in most of the world
due to severe environmental and health concerns. This technical guide provides a
comprehensive overview of the historical applications of HBB, its chemical properties,
mechanism of action as a flame retardant, and the significant toxicological findings that led to
its eventual ban. A central focus of this guide is the catastrophic 1973 contamination incident in
Michigan, which provided invaluable, albeit tragic, data on the environmental persistence,
bioaccumulation, and long-term health effects of this compound. This document is intended for
researchers, scientists, and professionals in drug development, offering insights into the
lifecycle of an industrial chemical and the profound consequences of its use.

Part 1: The Rise of a Flame Retardant:
Hexabromobiphenyl (HBB)

Introduction to Hexabromobiphenyl: Chemical
Properties and Commercial Production

Hexabromobiphenyl belongs to a class of 209 possible polybrominated biphenyl congeners,
which are formed by substituting hydrogen atoms with bromine on a biphenyl molecule.[1] As a
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commercial product, HBB was primarily a mixture of different brominated biphenyls, with the
hexabromo-congeners being the most abundant. The principal commercial product in the
United States and Canada was trade-named FireMaster®.[2]

The technical grade product, FireMaster BP-6, was a white, chalky solid.[3][4] A pulverized
version, FireMaster FF-1, which contained 2% calcium polysilicate as an anti-caking agent, was
also produced.[3][5] The composition of these commercial mixtures was not pure HBB but a
blend of various PBBs.

Table 1: Typical Composition of FireMaster® BP-6

Component Percentage
Hexabromobiphenyl 63%
Heptabromobiphenyl 14%
Pentabromobiphenyl 10%

Other Bromobiphenyls 11%
Tetrabromobiphenyl 2%

Source: PubChem CID 42948[3]

HBB's efficacy as a flame retardant stemmed from its high bromine content (approximately
77% by weight for commercial grades) and its thermal stability.[3] These properties made it an
effective additive flame retardant, meaning it was physically mixed with polymers rather than
chemically bonded.[6]

Mechanism of Action as a Flame Retardant

Halogenated flame retardants like HBB primarily function in the gas phase during combustion.
[6] The heat from a fire breaks down the polymer, releasing flammable gases. The HBB within
the polymer also decomposes, releasing bromine radicals into the gas phase. These highly
reactive bromine radicals interfere with the combustion chain reaction by scavenging high-
energy hydrogen (He) and hydroxyl (OHe) radicals, replacing them with less reactive bromine
radicals. This process slows down or extinguishes the flame.[6][7]
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Caption: Gas phase mechanism of HBB as a flame retardant.

Part 2: Industrial Applications of
Hexabromobiphenyl

The primary use of HBB was as an additive flame retardant in various polymers to meet
flammability standards. Its main applications were in three commercial product categories:[2][3]

» Acrylonitrile-Butadiene-Styrene (ABS) Thermoplastics: This was the largest application for
HBB. It was incorporated into the plastic housings of business machines, industrial
equipment (e.g., motor housings), and consumer electronics like radios and televisions.[2]

o Coatings and Lacquers: HBB was used to impart flame retardancy to various coatings and
lacquers.[3][8]

e Polyurethane Foams: It was used in polyurethane foams for automotive upholstery to meet
fire safety standards in vehicles.[2]

The use of HBB in thermoplastics was generally restricted to products that did not come into
contact with food or feed and were not used in fabrics with direct human exposure.[3] The
automotive industry, in particular, utilized HBB to meet flammability requirements for interior
components.[9]
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Part 3: The Unforeseen Consequences:
Environmental Fate and Toxicity

The widespread use of HBB was short-lived due to a catastrophic contamination event and
subsequent scientific understanding of its severe toxicity and environmental persistence.

The Michigan PBB Contamination Incident: A Defining
Tragedy

In 1973, a chemical mix-up at the Michigan Chemical Company led to the accidental
substitution of FireMaster® FF-1 for magnesium oxide, a nutritional supplement for livestock
feed.[10][11] This resulted in the contamination of cattle feed that was distributed to farms
across Michigan.[12] The error was not discovered for about a year, during which time millions
of Michiganders consumed contaminated beef, chicken, pork, milk, and eggs.[11][13]

The effects on livestock were severe, including feed refusal, decreased milk production,
anorexia, abnormal hoof growth, and reproductive problems.[11] The incident led to the culling
of thousands of farm animals and had a devastating economic and social impact on the
farming community.[12]

This large-scale exposure of a human population provided a unique and tragic opportunity to
study the health effects of PBBs. Long-term studies of the affected Michigan population have
linked PBB exposure to a range of health issues, including:

Increased incidence of breast cancer.[12][13]

Thyroid disease and abnormal thyroid hormone levels.[2][13]

Reproductive problems, including higher rates of miscarriage in daughters of exposed
women.[12][13]

Earlier age of menarche in girls exposed in utero.[12][13]

The Michigan PBB incident remains one of the most significant environmental health crises in
U.S. history, highlighting the devastating potential of industrial chemical contamination.[10][14]
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Environmental Persistence and Bioaccumulation

HBB is a highly persistent organic pollutant (POP).[4] It is resistant to degradation in water, soil,
and sediment.[2] While it can undergo photodegradation, this process is slow and primarily
occurs at the surface.[2] Studies have shown no significant degradation of PBB in soil even
after a year of incubation.[15]

Due to its lipophilic (fat-loving) nature, HBB readily bioaccumulates in the fatty tissues of
organisms.[2] This leads to biomagnification as it moves up the food chain.[4] The half-life of
2,2',4,4',5,5'-hexabromobiphenyl in humans is estimated to be between 8 and 12 years,
indicating its long-term persistence in the body.[2] Its high potential for long-range
environmental transport is evidenced by its detection in Arctic wildlife.[4]
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Caption: Bioaccumulation and biomagnification of HBB in the food chain.
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Toxicological Profile

The acute toxicity of HBB is low, but chronic exposure is associated with a range of severe
health effects.[2] The International Agency for Research on Cancer (IARC) has classified
hexabromobiphenyl as a possible human carcinogen (Group 2B).[2]

Key toxicological endpoints include:

Hepatotoxicity: HBB causes liver damage, including hepatocyte enlargement and necrosis.
[16]

Endocrine Disruption: PBBs are known endocrine-disrupting chemicals, affecting thyroid
function and reproductive capacity.[2][4]

Immunotoxicity: Studies on Michigan dairy farmers exposed to PBBs showed significant
immune system abnormalities.[1]

Dermal and Ocular Effects: Exposure can lead to skin damage.[16][17]

Part 4: The Fall from Grace: Regulatory Action and
Legacy

The discovery of the widespread contamination in Michigan and the growing body of evidence
on HBB's toxicity led to swift regulatory action. All use of hexabromobiphenyl in the United
States was discontinued in 1974.[3] Production in the UK ceased in 1977, and in Germany in
the mid-1980s.[2]

Globally, HBB is now regulated under several international agreements:

e The Stockholm Convention on Persistent Organic Pollutants: HBB is listed for elimination of
production and use.[4][18]

e The Rotterdam Convention: Regulates the international trade of HBB.[4]

e The Convention on Long-range Transboundary Air Pollution (CLRTAP) Protocol on POPs:
Obliges parties to phase out all production and uses of HBB.[2]
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Although production has ceased in most, if not all, countries, HBB's persistence means it
remains a legacy contaminant in the environment.[2][4] The products into which it was
incorporated, such as old electronics and building materials, continue to be potential sources of
release.[2] The health of the Michigan cohort continues to be monitored, providing ongoing
data on the long-term effects of PBB exposure.[13]

Conclusion

The history of hexabromobiphenyl as a flame retardant serves as a stark cautionary tale in the
field of industrial chemistry. While effective in its intended application, its unforeseen
environmental persistence, bioaccumulation, and severe toxicity led to a major public health
disaster and lasting environmental contamination. The story of HBB underscores the critical
need for thorough toxicological and environmental impact assessments before the widespread
commercialization of new chemicals. The lessons learned from the HBB experience have
profoundly influenced chemical regulation and safety protocols worldwide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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